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Compound of Interest

Compound Name: THIOCHOLINE

Cat. No.: B1204863 Get Quote

Thiocholine: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Thiocholine, the sulfur-containing analog of choline, is a critical biochemical reagent primarily

utilized in the quantitative determination of cholinesterase activity. It is most commonly

generated in situ from the enzymatic hydrolysis of its ester precursors, such as

acetylthiocholine or butyrylthiocholine, by acetylcholinesterase (AChE) and

butyrylcholinesterase (BChE), respectively. The free sulfhydryl group of thiocholine is highly

reactive and forms the basis of its detection in the widely used Ellman's assay. This guide

provides an in-depth overview of the chemical structure, properties, and key applications of

thiocholine.

Chemical Structure and Identification
Thiocholine is a quaternary ammonium cation. Its structure consists of a trimethylated amine

linked to a thiol group by an ethyl bridge.

IUPAC Name: trimethyl(2-sulfanylethyl)azanium[1]

Molecular Formula: C₅H₁₄NS⁺[1]

SMILES: C--INVALID-LINK--(C)CCS[1]
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InChI Key: VFUGTBZQGUVGEX-UHFFFAOYSA-O

Physicochemical Properties
Thiocholine is typically used in the form of its salts, such as thiocholine chloride or

thiocholine iodide. The properties of the thiocholine cation and its common salts are

summarized below.

Property Value Source

Molecular Weight (C₅H₁₄NS⁺) 120.24 g/mol [1]

Molecular Weight (Thiocholine

Chloride)
155.69 g/mol [2]

Molecular Weight (Thiocholine

Iodide)
247.14 g/mol

Molecular Weight (Thiocholine

Bromide)
200.14 g/mol [3]

pKa (Thiol Group) ~7.8

Appearance (Thiocholine

Chloride)
White, very hygroscopic solid [2]

Solubility (Thiocholine

Chloride)
Soluble in water [2]

Key Biochemical Pathway: Enzymatic Generation of
Thiocholine
Thiocholine is produced in the synaptic cleft and in vitro assays through the catalytic action of

cholinesterases on acetylthiocholine. This hydrolysis reaction is a cornerstone of cholinergic

neurotransmission termination and is exploited for measuring enzyme activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Thiocholine | C5H14NS+ | CID 37851 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Thiocholine Chloride|CAS 37880-96-9|Research Chemical [benchchem.com]

3. Thiocholine bromide | C5H14BrNS | CID 10236074 - PubChem
[pubchem.ncbi.nlm.nih.gov]
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1204863#what-is-the-chemical-structure-of-
thiocholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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